Cas no 849501-57-1 (Decyl 4-(pyren-1-YL)butanoate)

Decyl 4-(pyren-1-YL)butanoate structure
Decyl 4-(pyren-1-YL)butanoate structure
Product name:Decyl 4-(pyren-1-YL)butanoate
CAS No:849501-57-1
MF:C30H36O2
MW:428.606
CID:2806509
PubChem ID:71406622

Decyl 4-(pyren-1-YL)butanoate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL154531
    • DTXSID90827223
    • 849501-57-1
    • DECYL 4-(PYREN-1-YL)BUTANOATE
    • Decyl 4-(pyren-1-YL)butanoate
    • Inchi: InChI=1S/C30H36O2/c1-2-3-4-5-6-7-8-9-22-32-28(31)15-11-12-23-16-17-26-19-18-24-13-10-14-25-20-21-27(23)30(26)29(24)25/h10,13-14,16-21H,2-9,11-12,15,22H2,1H3
    • InChI Key: RPUOASDSFVSAPI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 428.271530387Da
  • Monoisotopic Mass: 428.271530387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 14
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 26.3Ų

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